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Cat. No.: B556480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Aminoheptanoic acid (7-AHA) is a versatile ω-amino acid that serves as a valuable building

block in various scientific and industrial applications. Its bifunctional nature, possessing both a

primary amine and a carboxylic acid separated by a seven-carbon aliphatic chain, allows for its

use in peptide synthesis, polymer chemistry, and as an intermediate in the manufacturing of

pharmaceuticals. This technical guide provides a comprehensive overview of the chemical

properties, structure, and relevant experimental methodologies for 7-aminoheptanoic acid,

tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
7-Aminoheptanoic acid consists of a heptanoic acid backbone with an amino group

substituted at the C-7 position. This linear structure provides flexibility and specific reactivity at

its termini.

Table 1: Chemical Identifiers for 7-Aminoheptanoic Acid
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Identifier Value

IUPAC Name 7-aminoheptanoic acid

CAS Number 929-17-9

Molecular Formula C₇H₁₅NO₂

InChI
InChI=1S/C7H15NO2/c8-6-4-2-1-3-5-7(9)10/h1-

6,8H2,(H,9,10)

InChIKey XDOLZJYETYVRKV-UHFFFAOYSA-N

Canonical SMILES C(CCCN)CCC(=O)O

Synonyms 7-Aminoenanthic acid, ω-Aminoheptanoic acid

Physicochemical Properties
The physical and chemical properties of 7-aminoheptanoic acid are summarized in the table

below, providing essential data for its handling, storage, and application in experimental

settings.

Table 2: Physicochemical Properties of 7-Aminoheptanoic Acid

Property Value Reference

Molecular Weight 145.20 g/mol [1]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 189-195 °C (decomposes) [3]

Boiling Point 270.6 ± 23.0 °C (Predicted) [2]

Solubility Soluble in water. [3]

pKa pK₁: 4.502 (25°C)

Experimental Protocols
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Synthesis of 7-Aminoheptanoic Acid
A common method for the synthesis of 7-aminoheptanoic acid is through the amination of a 7-

haloheptanoic acid derivative. The following protocol is based on the reaction of 7-

iodoheptanoic acid with ammonia.

Materials:

7-iodoheptanoic acid

Concentrated aqueous ammonia solution (e.g., 28-30%)

Ethanol

Reaction vessel with temperature control

Rotary evaporator

Refrigerator or cooling bath

Filtration apparatus

Drying oven

Procedure:

In a suitable reaction vessel, mix 7-iodoheptanoic acid with an excess of concentrated

aqueous ammonia solution.

Maintain the reaction mixture at a temperature of 45-50°C for approximately 70 hours with

stirring.

After the reaction is complete, concentrate the mixture under reduced pressure using a

rotary evaporator, ensuring the temperature remains below 50°C.

To the resulting concentrated syrup, add ethanol to precipitate the 7-aminoheptanoic acid.

Cool the mixture in a refrigerator or cooling bath to maximize precipitation.
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Collect the white precipitate by filtration.

Wash the precipitate with cold ethanol to remove any remaining impurities.

Dry the purified 7-aminoheptanoic acid in an oven at a low temperature (e.g., 50°C) to a

constant weight.[4]

Characterization
This protocol outlines the general procedure for obtaining a ¹H-NMR spectrum of 7-
aminoheptanoic acid.

Materials:

7-Aminoheptanoic acid sample

Deuterated solvent (e.g., D₂O, due to the presence of exchangeable amine and carboxylic

acid protons)

NMR tube

NMR spectrometer

Procedure:

Dissolve a small amount of the 7-aminoheptanoic acid sample in the chosen deuterated

solvent (e.g., D₂O) in a clean, dry vial. The concentration should be appropriate for the

spectrometer being used.

Transfer the solution to a clean NMR tube to the appropriate height.

Place the NMR tube in the spectrometer's probe.

Acquire the ¹H-NMR spectrum according to the instrument's standard operating procedures.

Typical parameters include a sufficient number of scans to achieve a good signal-to-noise

ratio.
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Process the acquired data, including Fourier transformation, phase correction, and baseline

correction.

Reference the spectrum using the residual solvent peak.

Integrate the peaks to determine the relative number of protons for each signal.

This protocol describes a general method for obtaining an FT-IR spectrum of solid 7-
aminoheptanoic acid.

Materials:

7-Aminoheptanoic acid sample

FT-IR spectrometer with an ATR (Attenuated Total Reflectance) accessory or KBr pellet

press

Spatula

Agate mortar and pestle (if using KBr pellet method)

Potassium bromide (KBr), IR grade (if using KBr pellet method)

Procedure (ATR Method):

Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and

allowing it to dry completely.

Record a background spectrum of the empty ATR crystal.

Place a small amount of the solid 7-aminoheptanoic acid sample onto the ATR crystal,

ensuring complete coverage of the crystal surface.

Apply pressure using the ATR's pressure arm to ensure good contact between the sample

and the crystal.

Acquire the FT-IR spectrum of the sample over the desired wavenumber range (e.g., 4000-

400 cm⁻¹).
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After analysis, clean the ATR crystal thoroughly.

Biological Activity and Signaling Pathway
7-Aminoheptanoic acid has been identified as a ligand for the G protein-coupled receptor 120

(GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[5] GPR120 is recognized as a

receptor for medium and long-chain fatty acids and is implicated in various physiological

processes, including anti-inflammatory responses and metabolic regulation.[1][6]

The activation of GPR120 by ligands such as 7-aminoheptanoic acid can initiate a cascade of

intracellular signaling events. This pathway is of significant interest to drug development

professionals, particularly in the context of metabolic diseases and inflammatory conditions.
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Caption: GPR120 signaling pathway activated by 7-Aminoheptanoic Acid.

Pathway Description: Upon binding of 7-aminoheptanoic acid, GPR120 can signal through

two primary pathways:

Gαq/11-mediated pathway: Activation of GPR120 leads to the activation of the Gαq/11

protein subunit. This, in turn, activates phospholipase C (PLC), which hydrolyzes
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phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and

diacylglycerol (DAG). IP₃ stimulates the release of intracellular calcium ([Ca²⁺]i), while DAG

activates protein kinase C (PKC). This cascade can lead to the phosphorylation of

extracellular signal-regulated kinases (ERK1/2).[6]

β-Arrestin 2-mediated anti-inflammatory pathway: Ligand-bound GPR120 can also recruit β-

arrestin 2. The GPR120/β-arrestin 2 complex can inhibit the transforming growth factor-β-

activated kinase 1 (TAK1) complex. The TAK1 complex is a key upstream activator of pro-

inflammatory signaling cascades, including the IKK/NF-κB and JNK/AP-1 pathways. By

inhibiting the TAK1 complex, the activation of GPR120 exerts potent anti-inflammatory

effects.[1]

Applications in Research and Drug Development
7-Aminoheptanoic acid's unique structure makes it a valuable tool for researchers and drug

development professionals:

Peptide Synthesis: It can be incorporated into peptide backbones as a flexible linker or to

create non-natural peptide analogues with modified stability, solubility, and biological activity.

[7]

Pharmaceutical Intermediate: It serves as a starting material for the synthesis of more

complex active pharmaceutical ingredients (APIs), particularly in the development of

therapies for metabolic and neurological disorders.[6]

PROTAC Linkers: The Boc-protected form of 7-aminoheptanoic acid is utilized as a linker

in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[8]

Polymer Science: It is used in the production of biodegradable polymers.

Conclusion
7-Aminoheptanoic acid is a compound with well-defined chemical and physical properties that

make it a versatile building block in chemical synthesis and a molecule of interest in biological

research. Its ability to activate the GPR120 receptor highlights its potential as a lead compound

or a tool for studying metabolic and inflammatory signaling pathways. This guide provides

foundational technical information to support its application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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